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Compound of Interest

2-Bromo-1-(pyrazin-2-yl)ethanone
Compound Name:
Hydrobromide

Cat. No.: B126056

2-Bromo-1-(pyrazin-2-yl)ethanone hydrobromide is a heterocyclic a-bromoketone that has
emerged as a critical intermediate in the synthesis of complex nitrogen-containing scaffolds for
drug discovery. Its structure combines a pyrazine ring, a common motif in bioactive molecules,
with a highly reactive a-bromoketone functional group. This combination makes it an
exceptionally versatile electrophilic partner for constructing larger, more complex molecules,
particularly those targeting kinases and other key cellular enzymes. This guide provides a
comprehensive overview of its chemical properties, a detailed synthesis protocol, its core
reactivity, and its application in the development of pharmacologically relevant compounds, with
a focus on imidazo[1,2-a]pyrazine derivatives.

The primary subject of this guide is the hydrobromide salt, identified by CAS Number 126353-
32-0[1]. It is important to distinguish this from its free base form, 2-Bromo-1-(pyrazin-2-
yl)ethanone, which has the CAS Number 132426-19-8[2]. The hydrobromide salt is often
preferred for its improved stability and handling characteristics as a solid.

Physicochemical and Safety Profile

Understanding the fundamental properties of a reagent is paramount for its effective and safe
use in a laboratory setting. The key data for the free base and general safety precautions for
the hydrobromide salt are summarized below.
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Table 1: Physicochemical Properties of 2-Bromo-1-

Property Value Source

Molecular Formula CeHsBrN20 PubChem|[2]

Molecular Weight 201.02 g/mol PubChem|[2]
Dark Brown to Light Yellow )

Appearance ) ChemicalBook][3]
Solid

Boiling Point 305.3°C at 760 mmHg LookChem([4]

Flash Point 138.4°C LookChem([4]

2-8°C, under inert gas ]
Storage ) ChemicalBook][3]
(Nitrogen or Argon)

ChemicalBook, LookChem][3]

Solubility Sparingly soluble in DMSO 4]

Table 2: Hazard and Safety Information
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Hazard Category Precautionary Statement Reference

Causes skin and serious eye
Acute Toxicity / Irritation irritation. May cause Fisher Scientific[5]

respiratory irritation.

Avoid breathing dust. Wash
hands thoroughly after
] handling. Use in a well- Cole-Parmer, Thermo Fisher[6]
Handiing ventilated area. Wear [7]
protective gloves, clothing, and

eye/face protection.

Keep container tightly closed.
Store in a cool, dry, well-

Storage ] Cole-Parmer[6]
ventilated place. Keep

refrigerated.

Rinse cautiously with water for
several minutes. Remove

First Aid (Eyes) contact lenses, if present. Fisher Scientific[5]
Continue rinsing and get

medical attention.

Take off contaminated clothing.
) ) ) Rinse skin with water/shower. ) o
First Aid (Skin) S ) Fisher Scientific[5]
If irritation occurs, get medical

advice.

Remove person to fresh air
and keep comfortable for

First Aid (Inhalation) breathing. Call a POISON Fisher Scientific[5]
CENTER or doctor if you feel

unwell.

Core Reactivity: The Power of the a-Bromoketone

The synthetic utility of 2-Bromo-1-(pyrazin-2-yl)ethanone hydrobromide stems from the high
reactivity of the a-bromoketone moiety. The electron-withdrawing nature of the adjacent
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carbonyl group polarizes the carbon-bromine bond, making the a-carbon highly electrophilic
and susceptible to nucleophilic substitution[8][9]. This enhanced reactivity is the cornerstone of

its function as a synthetic building block.

Nucleophiles, particularly those containing nitrogen, oxygen, or sulfur, readily attack this
electrophilic carbon, displacing the bromide leaving group. This SN2-type reaction is a
fundamental transformation in organic synthesis, enabling the formation of new carbon-
heteroatom bonds with high efficiency[8]. This predictable reactivity allows chemists to couple
the pyrazine core to a wide variety of other molecular fragments.

Reactivity Profile

Bond Cleavage Br-
(Leaving Group)
[ \ Sn2 Attack :[Z—Bromo—1—(pyrazin-2—yl)ethanone\

(Electrophile) J ¢

Bond Formation

Click to download full resolution via product page

Caption: General SN2 reactivity of the a-bromoketone with nucleophiles.

Synthesis Protocol: a-Bromination of
Acetylpyrazine

A common and reliable method for synthesizing 2-Bromo-1-(pyrazin-2-yl)ethanone
hydrobromide involves the acid-catalyzed a-bromination of a suitable ketone precursor,
acetylpyrazine. The reaction proceeds via an enol intermediate, which acts as the nucleophile
that attacks an electrophilic bromine source.

Mechanism Insight
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e Enolization: In an acidic medium (e.g., acetic acid or HBr), the carbonyl oxygen of
acetylpyrazine is protonated, which activates the molecule and facilitates tautomerization to
its enol form[10][11]. This step is typically the rate-determining step of the reaction[11].

» Nucleophilic Attack: The electron-rich double bond of the enol attacks an electrophilic
bromine species (e.g., Brz or pyridinium hydrobromide perbromide).

o Deprotonation: The resulting intermediate is deprotonated to regenerate the carbonyl group,
yielding the final a-bromo ketone product.

Experimental Workflow

Reagents:

Acetylpyrazine

Pyridinium hydrobromide perbromide or Bromine (Brz)

Acetic Acid (glacial) or another suitable solvent like water[4]

Diethyl ether (for precipitation/washing)
Procedure:

e Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel,
dissolve acetylpyrazine in glacial acetic acid. The reaction should be performed in a well-
ventilated fume hood.

o Bromination: Slowly add a solution of bromine in acetic acid (or solid pyridinium
hydrobromide perbromide portion-wise) to the stirred solution at room temperature (or
slightly below, e.g., 10-20°C, to control exothermicity)[12].

e Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC)
until the starting material is consumed. The reaction is often rapid.

« |solation: Upon completion, cool the reaction mixture in an ice bath. The product, 2-Bromo-
1-(pyrazin-2-yl)ethanone hydrobromide, will often precipitate from the solution.
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 Purification: Collect the solid product by vacuum filtration. Wash the filter cake with cold
diethyl ether to remove residual acetic acid and any unreacted bromine.

e Drying: Dry the resulting solid under vacuum to yield the final product. Store the product at 2-
8°C under an inert atmosphere][3].

Caption: Step-by-step workflow for the synthesis of the target compound.

Application in Drug Discovery: Synthesis of
Imidazo[1,2-a]pyrazines

A primary application of 2-Bromo-1-(pyrazin-2-yl)ethanone hydrobromide is in the synthesis
of fused heterocyclic systems, particularly imidazo[1,2-a]pyrazines. This scaffold is a "privileged
structure” in medicinal chemistry, appearing in numerous compounds investigated as kinase
inhibitors for oncology and antiviral agents[13][14][15].

The synthesis is a classic example of a condensation-cyclization reaction (a variation of the
Hantzsch synthesis). The a-bromoketone reacts with an aminopyrazine. The amino group acts
as the nucleophile, first displacing the bromide. The resulting intermediate then undergoes an
intramolecular cyclization and dehydration to form the aromatic imidazo[1,2-a]pyrazine ring
system. This reaction is highly efficient and provides a direct route to this valuable molecular
core.
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Synthesis of Imidazo[1,2-a]pyrazine Core
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Caption: Reaction pathway for the synthesis of the imidazo[1,2-a]pyrazine scaffold.

Derivatives of this scaffold have been developed as inhibitors of Cyclin-Dependent Kinase 9
(CDKO9) for anticancer applications and have shown activity against human coronavirus[13].
The pyrazine moiety of the starting material becomes an integral part of the final fused bicyclic
system, which is crucial for binding to the kinase active site.

Conclusion

2-Bromo-1-(pyrazin-2-yl)ethanone hydrobromide is more than a simple chemical; it is an
enabling tool for medicinal chemists and drug discovery professionals. Its well-defined
reactivity, rooted in the electrophilic nature of the a-carbon, provides a reliable and efficient
handle for constructing complex, pharmacologically relevant molecules. The straightforward
synthesis of the imidazo[1,2-a]pyrazine core highlights its value as a strategic building block.
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Proper understanding of its properties, synthesis, and handling is essential for leveraging its full
potential in the development of next-generation therapeutics.

References
e Al-Zaydi, K. M. (2009). The Chemistry of a-Haloketones and Their Utility in Heterocyclic

Synthesis. Molecules, 14(12), 5287-5378.

o Kishida Chemical Co., Ltd. (n.d.). Safety Data Sheet: 5-Bromo-1-(4-fluorophenyl)pyrazin-
2(1H)-one.

e Cole-Parmer. (n.d.). Material Safety Data Sheet: 2-Bromo-1-(2-pyridinyl)-1-ethanone
hydrobromide, 97%.

o University of Pretoria. (n.d.). Nucleophilic substitution reactions of a-haloketones: A
computational study.

e LookChem. (n.d.). 2-bromo-1-pyrazin-2-yl-ethanone hydrobromide.

» National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 15823112, 2-Bromo-1-pyrazin-2-yl-ethanone.

e Chemsrc. (n.d.). 2-Bromo-1-(2-pyrazinyl)ethanone.

o Pharmaffiliates. (n.d.). 2-Bromo-1-(pyridin-4-yl)ethan-1-one Hydrobromide (BSC).

e Ashenhurst, J. (n.d.). Halogenation Of Ketones via Enols. Master Organic Chemistry.

e Stevens, C. L., Blumbergs, P., & Munk, M. (1961). The Reactions of a-Bromo Ketones with
Primary Amines. The Journal of Organic Chemistry, 26(8), 2884—-2888.

e Molbase. (n.d.). Synthesis of 2-Bromo-1-(2-bromo-2,3-dihydro-1-methyl-1H-inden-2-
yl)ethanone.

o LibreTexts Chemistry. (2023). 22.3: Alpha Halogenation of Aldehydes and Ketones.

e Al-Huijaily, E. M., et al. (2022). Synthesis and Biological Evaluation of Imadazo[1,2-
a]pyrazines as Anticancer and Antiviral Agents through Inhibition of CDK9 and Human
Coronavirus. Molecules, 27(14), 4496.

e Khan, I., et al. (2024). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-
carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S.
Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. Molecules, 29(18),
4353.

e Das, S., et al. (2023). lodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-
a]pyridine derivatives and their anticancer activity. RSC Advances, 13(52), 36589-36597.

o ResearchGate. (n.d.). Synthesis of 2-bromo-7-methyl-3,5-dihydro-imidazo[4,5- d]pyridazin-4-
one and 3-alkyl-2-bromo-3,5-dihydro-imidazo[4,5- d]pyridazin-4-one and their selective
elaboration.

e Wang, L., et al. (2016). Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-
c] pyridin-2-one. 4th International Conference on Mechanical Materials and Manufacturing

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Engineering (MMME 2016).

e LookChem. (n.d.). Cas 141095-78-5, Ethanone, 2-bromo-1-(tetrahydro-2H-pyran-4-yl)-.

e Al-Hujally, E. M., & Alanazi, A. M. (2024). Pyrazine-based small molecule kinase inhibitors:
clinical applications and patent review (2019-2023). Future Medicinal Chemistry, 16(1), 57—
76.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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